Cas no 159309-80-5 (Pyridine,2-(1-methyl-1-buten-1-yl)-)

Pyridine,2-(1-methyl-1-buten-1-yl)- structure
159309-80-5 structure
Product Name:Pyridine,2-(1-methyl-1-buten-1-yl)-
CAS No:159309-80-5
MF:C10H13N
MW:147.216922521591
CID:109171
Update Time:2024-01-24

Pyridine,2-(1-methyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-(1-methyl-1-buten-1-yl)-
    • Pyridine, 2-(1-methyl-1-butenyl)- (9CI)
    • Pyridine, 2-(1-methyl-1-buten-1-yl)-
    • Inchi: 1S/C10H13N/c1-3-6-9(2)10-7-4-5-8-11-10/h4-8H,3H2,1-2H3
    • InChI Key: NRLCAVZEXGQCJX-UHFFFAOYSA-N
    • SMILES: C1(C(C)=CCC)=NC=CC=C1

Computed Properties

  • Exact Mass: 147.10489
  • Monoisotopic Mass: 147.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Density: 0.920±0.06 g/cm3(Predicted)
  • Boiling Point: 214.7±10.0 °C(Predicted)
  • PSA: 12.89
  • pka: 4.99±0.10(Predicted)
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